Cas no 1783797-27-2 (2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one)

• Product Name: 2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one
• CAS No: 1783797-27-2
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6051694
• PubChem ID: 84704245
• Update Time: 2025-06-08

2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one
• EN300-1910121
• 1783797-27-2
• 2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one

• Inchi： 1S/C9H10BrNO2/c1-13-8-4-2-3-6(10)9(8)7(12)5-11/h2-4H,5,11H2,1H3
• InChI Key： CEUSTOVHBOEGTH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CN)=O)OC

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one

Comprehensive Analysis of 2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one (CAS No. 1783797-27-2)

2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one, with the CAS number 1783797-27-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group, a bromo substituent, and a methoxy group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one synthesis" or "CAS 1783797-27-2 applications," reflecting its growing relevance in drug discovery and material science.

The compound's structural attributes contribute to its utility in designing bioactive molecules. Its bromo-methoxy-phenyl scaffold is particularly valuable for constructing complex heterocycles, a common query among chemists exploring "building blocks for medicinal chemistry." Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches like "eco-friendly synthesis of bromo-methoxy compounds." Additionally, its potential role in fluorescence probes and photoactive materials has been a topic of discussion in academic forums.

From a technical perspective, 2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one exhibits notable stability under controlled conditions, a feature frequently highlighted in queries such as "storage conditions for CAS 1783797-27-2." Analytical methods like HPLC and NMR are commonly employed for purity verification, addressing concerns about "quality control of aromatic ketones." The compound's compatibility with cross-coupling reactions further enhances its appeal, as evidenced by searches for "palladium-catalyzed reactions with bromo-aryl ketones."

In the context of intellectual property, patents involving derivatives of this compound often cite its pharmacophore potential, resonating with queries like "patented uses of 2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one." Meanwhile, computational chemists investigate its molecular docking properties, linking to searches about "in silico studies on brominated aromatic amines." These multidisciplinary applications underscore its importance beyond traditional synthetic routes.

As regulatory landscapes evolve, compliance with REACH and other chemical safety standards remains critical for commercial suppliers. This aligns with frequent searches for "CAS 1783797-27-2 SDS" or "safe handling of amino ketone derivatives." Furthermore, the compound's role in high-throughput screening libraries addresses the demand for "novel scaffolds in drug discovery," a hot topic in biotech innovation.

Looking ahead, advancements in continuous flow chemistry may revolutionize the production of 2-Amino-1-(2-bromo-6-methoxyphenyl)ethan-1-one, as hinted by emerging searches for "flow synthesis of halogenated intermediates." Its integration into peptide mimetics and enzyme inhibitors also opens new avenues, reflecting the compound's adaptability to cutting-edge research paradigms.